Isovaltrate/valtrate
Isovaltrate/valtrate
Isovaltrate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
31078-10-1
VCID:
VC0191620
InChI:
InChI=1S/C22H30O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h8,10,12-13,17,20-21H,6-7,9,11H2,1-5H3/t17-,20+,21-,22+/m0/s1
SMILES:
CC(C)CC(=O)OCC1=COC(C2C1=CC(C23CO3)OC(=O)C)OC(=O)CC(C)C
Molecular Formula:
C22H30O8
Molecular Weight:
422.5 g/mol
Isovaltrate/valtrate
CAS No.: 31078-10-1
Natural Products
VCID: VC0191620
Molecular Formula: C22H30O8
Molecular Weight: 422.5 g/mol
| CAS No. | 31078-10-1 |
|---|---|
| Product Name | Isovaltrate/valtrate |
| Molecular Formula | C22H30O8 |
| Molecular Weight | 422.5 g/mol |
| IUPAC Name | [(1S,6S,7R,7aS)-6-acetyloxy-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate |
| Standard InChI | InChI=1S/C22H30O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h8,10,12-13,17,20-21H,6-7,9,11H2,1-5H3/t17-,20+,21-,22+/m0/s1 |
| Standard InChIKey | XLACUABANMZLCJ-KVJIRVJXSA-N |
| Isomeric SMILES | CC(C)CC(=O)OCC1=CO[C@H]([C@H]2C1=C[C@@H]([C@]23CO3)OC(=O)C)OC(=O)CC(C)C |
| SMILES | CC(C)CC(=O)OCC1=COC(C2C1=CC(C23CO3)OC(=O)C)OC(=O)CC(C)C |
| Canonical SMILES | CC(C)CC(=O)OCC1=COC(C2C1=CC(C23CO3)OC(=O)C)OC(=O)CC(C)C |
| Description | Isovaltrate is a fatty acid ester. |
| PubChem Compound | 92275 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume